![molecular formula C25H25N3O5 B2756092 2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-yl)-2-oxoacetamide CAS No. 887225-57-2](/img/structure/B2756092.png)
2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-yl)-2-oxoacetamide
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Description
2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(benzo[d][1,3]dioxol-5-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C25H25N3O5 and its molecular weight is 447.491. The purity is usually 95%.
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Scientific Research Applications
Microbial Transformation and Herbicidal Activity
A study by Nair, Whitenack, and Putnam (1990) discusses the microbial transformation of 2,3-benzoxazolinone (BOA) to 2,2′-Oxo-1,1 ′-azobenzene (AZOB), highlighting the herbicidal activity of these compounds. This research demonstrates the potential of microbial processes in producing compounds with significant agricultural applications, suggesting a context where similar compounds could be studied for their herbicidal efficacy or as intermediates in the production of agriculturally relevant chemicals (Nair et al., 1990).
Synthesis and Biological Evaluation as Anti-inflammatory Agents
Rehman, Saini, and Kumar (2022) explored the synthesis and biological evaluation of new chalcone derivatives as anti-inflammatory agents. This study involved the preparation of 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one derivatives, indicating the interest in compounds with indole units for medicinal chemistry applications. The methodologies and evaluations presented could be relevant for the synthesis and assessment of similar compounds (Rehman et al., 2022).
Analysis of Azepane Isomers and Drug Detection
Nakajima et al. (2012) reported on the detection and analysis of azepane isomers of certain compounds in the Tokyo area, underscoring the importance of structural isomers in the pharmacological and forensic analysis. This research highlights the complexity of studying compounds with azepane units and their relevance in drug detection and legal enforcement contexts (Nakajima et al., 2012).
Synthesis and Antibacterial Activities
Tsubouchi, Tsuji, Yasumura, and Ishikawa (1994) synthesized a series of 2-oxaisocephems, investigating their antibacterial activities. This study provides an example of how structural modifications, including the incorporation of azepane-like units, can yield compounds with potential therapeutic applications, particularly against gram-positive bacteria (Tsubouchi et al., 1994).
Properties
IUPAC Name |
2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(1,3-benzodioxol-5-yl)-2-oxoacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H25N3O5/c29-23(27-11-5-1-2-6-12-27)15-28-14-19(18-7-3-4-8-20(18)28)24(30)25(31)26-17-9-10-21-22(13-17)33-16-32-21/h3-4,7-10,13-14H,1-2,5-6,11-12,15-16H2,(H,26,31) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOCNIJKRMUOTRG-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC5=C(C=C4)OCO5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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